3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C20H16N2O2S/c1-2-24-19-11-14(8-9-18(19)23)10-16(12-21)20-22-17(13-25-20)15-6-4-3-5-7-15/h3-11,13,23H,2H2,1H3/b16-10+
• InChI Key: CZMCAPBAJJYRQC-MHWRWJLKSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC=CC=C3)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC=C3)O
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile, also known as EHT 1864, is a small molecule inhibitor that has gained attention in recent years due to its potential use in scientific research. This compound has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 works by binding to the switch regions of Rho GTPases, preventing their activation and subsequent downstream signaling. This leads to the inhibition of cell division and migration, ultimately resulting in the suppression of tumor growth and metastasis.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 has also been shown to have other biochemical and physiological effects. It has been reported to improve insulin sensitivity and glucose uptake in skeletal muscle cells, making it a potential treatment for type 2 diabetes. It has also been shown to have neuroprotective effects, reducing the damage caused by ischemic stroke in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 in lab experiments is its specificity for Rho GTPases. This allows researchers to selectively target these proteins without affecting other cellular processes. However, one limitation of using 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 is its relatively low potency compared to other Rho GTPase inhibitors. This may require higher concentrations of the compound to achieve the desired effects, which could lead to non-specific effects.

Future Directions

There are several future directions for the use of 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 in scientific research. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their efficacy. Another area of interest is its potential use in the treatment of other diseases, such as type 2 diabetes and neurodegenerative disorders. Finally, further studies are needed to fully understand the mechanism of action of 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 and its potential off-target effects.
Conclusion
3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 is a promising small molecule inhibitor that has shown potential in various areas of scientific research, particularly in the field of cancer research. Its specificity for Rho GTPases makes it a valuable tool for studying the role of these proteins in cellular processes. However, further studies are needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

The synthesis of 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 involves the reaction of 3-(3-ethoxy-4-hydroxyphenyl)acrylic acid with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then cyclized with phenacyl bromide to yield the final product, 3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864.

Scientific Research Applications

3-(3-ethoxy-4-hydroxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile 1864 has been extensively studied for its potential use in cancer research. It has been shown to inhibit the activity of Rho GTPases, which are important regulators of cell division and migration. Inhibition of Rho GTPases has been linked to the suppression of tumor growth and metastasis.